3-(Benzo[d]thiazol-2-ylamino)propanoic acid hydrochloride

• IUPAC Name: 3-(1,3-benzothiazol-2-ylamino)propanoic acid;hydrochloride
• InChI: InChI=1S/C10H10N2O2S.ClH/c13-9(14)5-6-11-10-12-7-3-1-2-4-8(7)15-10;/h1-4H,5-6H2,(H,11,12)(H,13,14);1H
• InChI Key: QKHLPZRBCSTHOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NCCC(=O)O.Cl
• Molecular Formula: C10H11ClN2O2S
• Molecular Weight: 258.73 g/mol

Description

“3-(Benzo[d]thiazol-2-ylamino)propanoic acid hydrochloride” is a chemical compound. It has been mentioned in the context of the synthesis of certain derivatives.

Synthesis Analysis

The synthesis of related compounds involves the coupling of substituted 2-amino benzothiazoles with other compounds. For instance, a one-pot C–C and C–N bond-forming strategy has been used for the synthesis of novel 3-((benzo[d]thiazol-2-ylamino)(4-methoxyphenyl)methyl)-4-hydroxy-1-methylquinolin-2(1H)-one derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed based on IR, 1H, 13C NMR, and mass spectral data. The InChI code for a similar compound, “(S)-2-amino-3-(benzo[d]thiazol-2-yl)propanoic acid hydrochloride”, is provided.

Chemical Reactions Analysis

The reactions of related compounds are influenced by the choice of solvent. For example, 3-formylchromones and 2-aminobenzothiazoles formed corresponding imines in 2-propanol.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the yield, melting point, and IR spectrum of a related compound have been reported.

Scientific Research Applications

Anticancer Properties

• Application : Researchers have synthesized novel derivatives of 3-(benzo[d]thiazol-2-ylamino)propanoic acid hydrochloride. .

Topoisomerase I Inhibition

• Application : Some derivatives of 3-(benzo[d]thiazol-2-ylamino)propanoic acid have been designed as topoisomerase I inhibitors. .

Protein Tyrosine Phosphatase 1B Inhibition (Type II Diabetes)

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Antimicrobial and Antioxidant Activities

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Plant Growth Promotion and Seed Yield Enhancement

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Mechanism of Action

Target of Action

It’s known that similar compounds, such as thiazole derivatives, have been found to bind with high affinity to multiple receptors . This suggests that 3-(Benzo[d]thiazol-2-ylamino)propanoic acid hydrochloride may also interact with various biological targets.

Mode of Action

It’s known that similar compounds interact with their targets and cause changes that result in various biological activities . Therefore, it’s plausible that 3-(Benzo[d]thiazol-2-ylamino)propanoic acid hydrochloride interacts with its targets in a similar manner.

Biochemical Pathways

Similar compounds have been found to possess various biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Similar compounds have been found to exhibit various biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It’s known that the action of similar compounds can be influenced by various factors, including the conditions under which they are stored .

Safety and Hazards

The safety and hazards associated with similar compounds are typically provided in their Material Safety Data Sheets (MSDS). For instance, the MSDS for “(S)-2-Amino-3-(benzo[d]thiazol-2-yl)propanoic acid hydrochloride” provides hazard statements and precautionary statements.

Future Directions

Further studies are needed to understand the reaction mechanism and possibly other factors such as solvent effects. Additionally, the anti-inflammatory properties of related compounds warrant further investigation.